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Compound of Interest

Compound Name: FT3967385

Cat. No.: B12413795 Get Quote

Cambridge, MA - For researchers and drug development professionals utilizing the novel

USP30 inhibitor FT3967385, ensuring its proper disposal is a critical component of laboratory

safety and regulatory compliance. As a novel chemical compound intended for research use

only, FT3967385 should be treated as a hazardous substance due to its unknown

comprehensive toxicological properties.[1][2] Adherence to established protocols for chemical

waste management is essential to protect both laboratory personnel and the environment.

Below are procedural guidelines for the safe disposal of FT3967385, synthesized from general

best practices for laboratory chemical waste. These procedures should be implemented in

conjunction with your institution's specific Environmental Health and Safety (EHS) protocols.

Waste Characterization and Segregation
Prior to disposal, FT3967385 waste must be appropriately characterized. In the absence of a

specific Safety Data Sheet (SDS), novel compounds are to be managed as hazardous waste.

[1] This waste should be segregated based on its physical state (solid or liquid) and the nature

of any contaminants.

Quantitative Data for Waste Accumulation:
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Parameter Guideline Regulatory Context

Maximum Container Size
55 gallons (for combined

hazardous waste)

Federal and state regulations

often limit the total volume of

hazardous waste that can be

accumulated in a lab.[3]

Acutely Toxic Waste Limit 1 quart (liquid) or 1 kg (solid)

For "P-listed" or acutely toxic

chemicals, accumulation limits

are significantly lower. While

FT3967385 is not currently P-

listed, treating it with high

caution is prudent.[3]

Storage Time Limit
Up to 12 months in a Satellite

Accumulation Area (SAA)

This is contingent on not

exceeding the volume limits.

Once a container is full, it must

be removed within three

calendar days.[3][4]

Experimental Protocol: Standard Disposal
Procedure for FT3967385
This protocol outlines the step-by-step process for the disposal of FT3967385 from a research

laboratory setting.

Materials:

Appropriate chemical-resistant waste container (e.g., high-density polyethylene)

Hazardous waste labels

Personal Protective Equipment (PPE): safety glasses, lab coat, and appropriate chemical-

resistant gloves

Fume hood

Procedure:
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Preparation: Don all required PPE before handling the chemical waste. Perform all waste

consolidation activities within a certified chemical fume hood to minimize inhalation

exposure.[5]

Container Selection: Choose a waste container that is compatible with the chemical nature of

the waste. For instance, if FT3967385 is dissolved in a solvent, the container must be

resistant to that solvent.[4][5] Ensure the container has a tightly fitting lid.[3][5]

Waste Collection:

Solid Waste: Collect solid FT3967385 waste, including contaminated consumables like

pipette tips and empty vials, in a designated, properly labeled solid waste container.

Liquid Waste: Collect liquid waste containing FT3967385. Do not mix incompatible waste

streams. For example, separate halogenated and non-halogenated solvent wastes.[6]

Labeling: Immediately label the waste container with a hazardous waste tag. The label must

include:

The words "Hazardous Waste"

The full chemical name: "FT3967385"

An accurate list of all constituents and their approximate concentrations.[5]

The date when waste was first added to the container.

Storage: Store the sealed waste container in a designated Satellite Accumulation Area

(SAA).[3][4] This area must be at or near the point of generation and under the control of the

laboratory personnel.[3] Ensure secondary containment is used to prevent spills.

Disposal Request: Once the container is full or approaches the storage time limit, contact

your institution's Environmental Health and Safety (EHS) department to arrange for a waste

pickup.[3] Do not dispose of FT3967385 down the drain or in the regular trash.[6][7]

Logical Workflow for FT3967385 Disposal
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The following diagram illustrates the decision-making and procedural flow for the proper

disposal of FT3967385.

FT3967385 Disposal Workflow
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Container Management

Storage & Disposal

Start: Generate FT3967385 Waste
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Collect Waste
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(Contents, Date, 'Hazardous Waste')
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12413795?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for the safe disposal of FT3967385.

By implementing these procedures, laboratories can ensure the safe and compliant disposal of

FT3967385, fostering a secure research environment and upholding their commitment to

environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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